Cas no 1261970-96-0 (5-Chloro-3-(3,4-dimethoxyphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(3,4-dimethoxyphenyl)benzoic acid
• CAS No: 1261970-96-0
• MF: C₁₅H₁₃ClO₄
• MW: 292.714323759079
• MDL: MFCD18321391
• CID: 2766778
• PubChem ID: 53227262
• Update Time: 2025-10-29

5-Chloro-3-(3,4-dimethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321391
• 1261970-96-0
• 5-Chloro-3',4'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
• 5-Chloro-3-(3,4-dimethoxyphenyl)benzoic acid, 95%
• DTXSID00690849
• 5-CHLORO-3-(3,4-DIMETHOXYPHENYL)BENZOIC ACID
• 5-Chloro-3-(3,4-dimethoxyphenyl)benzoic acid

• MDL： MFCD18321391
• Inchi： 1S/C15H13ClO4/c1-19-13-4-3-9(8-14(13)20-2)10-5-11(15(17)18)7-12(16)6-10/h3-8H,1-2H3,(H,17,18)
• InChI Key： WQFCSMNQGIDBIZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 292.0502366Da
• Monoisotopic Mass: 292.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 5-Chloro-3-(3,4-dimethoxyphenyl)benzoic acid

5-Chloro-3-(3,4-Dimethoxyphenyl)Benzoic Acid: A Comprehensive Overview

5-Chloro-3-(3,4-dimethoxyphenyl)benzoic acid, with the CAS number 1261970-96-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a benzoic acid moiety substituted with a chlorine atom at the 5-position and a 3,4-dimethoxyphenyl group at the 3-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 5-chloro-3-(3,4-dimethoxyphenyl)benzoic acid involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and improved purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical practices.

The structural complexity of this compound makes it an ideal candidate for exploring its biological activity. Recent studies have demonstrated that 5-chloro-3-(3,4-dimethoxyphenyl)benzoic acid exhibits potent anti-inflammatory and antioxidant properties. These findings have opened new avenues for its potential application in drug development, particularly in the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Moreover, the compound's ability to modulate cellular signaling pathways has been extensively investigated, further underscoring its therapeutic potential.

In addition to its pharmacological applications, 5-chloro-3-(3,4-dimethoxyphenyl)benzoic acid has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported that incorporating this compound into polymer blends can significantly enhance the electrical conductivity of the resulting materials. This property holds great potential for advancing next-generation electronic devices.

The stability and solubility of 5-chloro-3-(3,4-dimethoxyphenyl)benzoic acid are critical factors that influence its practical applications. Recent studies have focused on understanding the compound's thermodynamic behavior under various conditions. For example, differential scanning calorimetry (DSC) analyses have revealed that the compound exhibits a high melting point, indicating its suitability for high-temperature applications. Furthermore, its solubility in common organic solvents has been optimized through structural modifications, enhancing its usability in industrial processes.

The environmental impact of synthesizing and using 5-chloro-3-(3,4-dimethoxyphenyl)benzoic acid is another area of active research. Scientists are exploring eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. For instance, catalytic hydrogenation using renewable catalysts has been proposed as a sustainable alternative to traditional synthesis methods. These efforts align with global initiatives aimed at promoting green chemistry and reducing carbon footprints.

In conclusion, 5-chloro-3-(3,4-dimethoxyphenyl)benzoic acid, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. Its potential in drug development and materials science is immense, driven by ongoing advancements in synthetic methodologies and a deeper understanding of its biological and physical characteristics. As research progresses, this compound is expected to play an increasingly important role in shaping future innovations across multiple disciplines.